1-(4-fluorophenyl)-N-(2-hydroxy-4-methoxy-2-methylbutyl)cyclopropane-1-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-(2-hydroxy-4-methoxy-2-methylbutyl)cyclopropane-1-carboxamide
• InChI: InChI=1S/C16H22FNO3/c1-15(20,9-10-21-2)11-18-14(19)16(7-8-16)12-3-5-13(17)6-4-12/h3-6,20H,7-11H2,1-2H3,(H,18,19)
• InChI Key: ZMKWODKUFMFCDD-UHFFFAOYSA-N
• Canonical SMILES: CC(CCOC)(CNC(=O)C1(CC1)C2=CC=C(C=C2)F)O
• Molecular Formula: C16H22FNO3
• Molecular Weight: 295.35 g/mol

Description

1-(4-fluorophenyl)-N-(2-hydroxy-4-methoxy-2-methylbutyl)cyclopropane-1-carboxamide is a useful research compound. Its molecular formula is C16H22FNO3 and its molecular weight is 295.354. The purity is usually 95%.
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Scientific Research Applications

Synthesis Methodologies

• High-Yield Synthesis : A study described a high-yield synthetic method for a related compound, emphasizing the utility of multi-step nucleophilic substitution reactions and ester hydrolysis in creating cyclopropane-1-carboxamide derivatives. This methodology underlines the chemical's potential in synthetic chemistry for producing structurally complex molecules efficiently (Zhihui Zhou et al., 2021).

Applications in Biological Systems

• Antiproliferative Activity : Another study synthesized a molecule with antiproliferative activity against cancer cell lines, showcasing the potential of cyclopropane-1-carboxamide derivatives in medicinal chemistry and oncology research (J. Lu et al., 2021).

Receptor Imaging

• PET Tracer Development : Research on N-(4-[(18)F]-fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-carboxamides as analogs of a known compound highlighted their potential as PET tracers for serotonin 5-HT1A receptors. This suggests that similar compounds could be developed for neuroimaging, aiding in the diagnosis and study of neuropsychiatric disorders (Gonzalo García et al., 2014).

Material Science

• Electrochromic and Electrofluorescent Properties : A study on polyamides containing bis(diphenylamino)-fluorene units, which share structural similarities with the compound , revealed excellent solubility, thermal stability, and dual-switching capabilities. This indicates potential applications in smart materials and electronic devices (Ningwei Sun et al., 2016).